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Compound of Interest

Compound Name: 3-Bromobiphenyl

Cat. No.: B057067 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical compounds is paramount. This guide provides a detailed overview

of 3-Bromobiphenyl, focusing on its fundamental molecular properties and a key synthetic

pathway.

Molecular Data Summary
3-Bromobiphenyl is a halogenated aromatic hydrocarbon.[1] Its core structure consists of a

biphenyl molecule with a bromine atom substituted at the third position of one of the phenyl

rings.[1] This substitution influences the compound's reactivity, making it a valuable

intermediate in various organic syntheses.[1][2] The key molecular data for 3-Bromobiphenyl
are summarized in the table below for easy reference.
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Data Point Value Source

Molecular Formula C₁₂H₉Br

PubChem[3], Chemsrc[4],

Guidechem[1], Sigma-Aldrich,

Santa Cruz Biotechnology[5],

ChemicalBook[6]

Linear Formula C₆H₅C₆H₄Br Sigma-Aldrich

Molecular Weight 233.10 g/mol
PubChem[3], Sigma-Aldrich,

Santa Cruz Biotechnology[5]

Molecular Weight 233.104 g/mol Chemsrc[4]

Molecular Weight 233.108 g/mol Guidechem[1]

Molecular Weight 233.1 g/mol ChemicalBook[6]

Exact Mass 231.988754 Da Chemsrc[4]

Monoisotopic Mass 231.98876 Da PubChem[3], Guidechem[1]

CAS Number 2113-57-7

Chemsrc[4], Guidechem[1],

Sigma-Aldrich, Santa Cruz

Biotechnology[5],

ChemicalBook[6]

Synthesis of 3-Bromobiphenyl via Suzuki Coupling
A common and efficient method for the synthesis of 3-Bromobiphenyl is the Suzuki coupling

reaction. This palladium-catalyzed cross-coupling reaction forms a carbon-carbon bond

between an organoboron compound and an organohalide.

The following protocol describes the synthesis of 3-Bromobiphenyl from 1-bromo-3-

iodobenzene and phenylboronic acid.

Materials:

1-bromo-3-iodobenzene

Phenylboronic acid
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Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

200 mL two-necked round-bottom flask

Appropriate solvent (e.g., a mixture of toluene, ethanol, and water)

Standard laboratory glassware and purification apparatus

Procedure:

To a 200 mL two-necked round-bottom flask, add 1-bromo-3-iodobenzene (16.5 mmol),

phenylboronic acid (15.0 mmol), palladium(II) acetate (0.450 mmol), triphenylphosphine

(0.911 mmol), and potassium carbonate (45.1 mmol).[6]

Add the solvent system to the flask. A typical solvent mixture for Suzuki coupling is toluene,

ethanol, and water in a 4:1:1 ratio.

Heat the reaction mixture under reflux with stirring for a specified period, typically monitored

by thin-layer chromatography (TLC) until the starting materials are consumed.

After the reaction is complete, cool the mixture to room temperature.

Extract the aqueous phase with an organic solvent such as ethyl acetate.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate and filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., hexane or a hexane/ethyl acetate mixture) to yield pure 3-Bromobiphenyl.
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The following diagram illustrates the key steps in the synthesis of 3-Bromobiphenyl via the

Suzuki coupling reaction.

Reactants:
1-bromo-3-iodobenzene

Phenylboronic acid
Pd(OAc)₂, PPh₃, K₂CO₃

Suzuki Coupling Reaction
(Heated under reflux)

Add to flask Aqueous Workup
(Extraction with organic solvent)

Cool and process Column ChromatographyIsolate crude product 3-BromobiphenylIsolate pure product

Click to download full resolution via product page

Suzuki Coupling Synthesis of 3-Bromobiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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